Cas no 16709-12-9 (H-Ala-Arg-Oh)

• Product Name: H-Ala-Arg-Oh
• CAS No: 16709-12-9
• MF: C₉H₁₉N₅O₃
• MW: 245.278861284256
• MDL: MFCD00237725
• CID: 98805
• PubChem ID: 446132
• Update Time: 2025-09-25

H-Ala-Arg-Oh Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-alanyl-
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• H-ALA-ARG-OH
• CS-0655382
• DTXSID60332213
• alanylarginine
• CHEBI:137238
• AR dipeptide
• SCHEMBL2490761
• alanyl-arginine
• SITWEMZOJNKJCH-WDSKDSINSA-N
• 16709-12-9
• L-Alanyl-L-arginine
• Alanine-Arginine dipeptide
• (2S)-2-[(2S)-2-AMINOPROPANAMIDO]-5-CARBAMIMIDAMIDOPENTANOIC ACID
• Ala-Arg
• H-Ala-Arg
• A-R Dipeptide
• Alanine Arginine dipeptide
• MFCD00237725
• HY-P4600
• H-Ala-Arg-Oh

• MDL： MFCD00237725
• Inchi： 1S/C9H19N5O3/c1-5(10)7(15)14-6(8(16)17)3-2-4-13-9(11)12/h5-6H,2-4,10H2,1H3,(H,14,15)(H,16,17)(H4,11,12,13)/t5-,6-/m0/s1
• InChI Key： SITWEMZOJNKJCH-WDSKDSINSA-N
• SMILES： OC([C@H](CCC/N=C(\N)/N)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 245.14897
• Monoisotopic Mass: 245.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 154.32
• LogP: -3.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-Arg-Oh

Professional Introduction to L-Arginine, L-alanyl (CAS No. 16709-12-9)

L-Arginine, L-alanyl, with the chemical identifier CAS No. 16709-12-9, is a significant compound in the field of biochemical research and pharmaceutical development. This dipeptide, composed of L-arginine and L-alanine, has garnered considerable attention due to its multifaceted biological roles and potential therapeutic applications. The compound's unique structure and functional properties make it a valuable subject of study in both academic research and industrial applications.

The synthesis and characterization of L-Arginine, L-alanyl involve advanced chemical methodologies that ensure high purity and efficacy. Recent advancements in peptide synthesis techniques have enabled the production of this compound with greater precision, facilitating its use in various biochemical assays and drug formulation processes. The dipeptide's ability to interact with biological targets makes it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of L-Arginine, L-alanyl is its role in cellular signaling pathways. Research has demonstrated that this compound can modulate the activity of various enzymes and receptors, thereby influencing metabolic processes and immune responses. For instance, studies have shown that L-Arginine, L-alanyl can enhance the production of nitric oxide (NO), a critical signaling molecule involved in vasodilation and neurotransmission. This property has significant implications for the development of treatments for cardiovascular diseases and neurodegenerative disorders.

In addition to its signaling functions, L-Arginine, L-alanyl has been investigated for its potential role in tissue repair and wound healing. Animal studies have suggested that this dipeptide can promote the proliferation of fibroblasts and angiogenesis, key processes in wound closure. Furthermore, its ability to stimulate the release of growth factors may contribute to faster recovery from injuries and surgeries. These findings have opened new avenues for the development of topical formulations and therapeutic strategies aimed at accelerating tissue regeneration.

The pharmacokinetic profile of L-Arginine, L-alanyl is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preliminary studies indicate that L-Arginine, L-alanyl exhibits good bioavailability when administered orally or via injection. However, further research is needed to elucidate its exact metabolic pathways and potential interactions with other drugs.

The industrial production of L-Arginine, L-alanyl has also seen significant advancements. Modern biotechnological approaches, such as enzymatic synthesis and fermentation processes, have improved yield and reduced costs associated with peptide production. These innovations make it more feasible to incorporate this compound into large-scale pharmaceutical manufacturing. Additionally, quality control measures have been refined to ensure consistency and safety in the final product.

The therapeutic potential of L-Arginine, L-alanyl extends beyond its role as a signaling molecule. Emerging research suggests that this dipeptide may have anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are areas where L-Arginine, L-alanyl could potentially offer relief by suppressing excessive inflammatory responses.

In conclusion, L-Arginine, L-alanyl (CAS No. 16709-12-9) is a versatile compound with broad applications in biochemical research and pharmaceutical development. Its unique biological functions, coupled with advancements in synthesis and production techniques, position it as a promising candidate for future therapeutic interventions. Continued research into its mechanisms of action and pharmacokinetic properties will further enhance its potential as a therapeutic agent.